![molecular formula C17H23NO3 B7592698 (2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone](/img/structure/B7592698.png)
(2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone, also known as D2PM, is a synthetic designer drug that belongs to the class of cathinones. D2PM has been used as a recreational drug due to its stimulant and euphoric effects. However, the drug has also been studied for its potential therapeutic applications.
Mechanism of Action
(2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, which results in increased levels of these neurotransmitters in the brain. The drug also acts as a releasing agent of these neurotransmitters, which leads to their release from presynaptic neurons into the synaptic cleft.
Biochemical and Physiological Effects:
The increased levels of dopamine, norepinephrine, and serotonin in the brain result in the stimulant and euphoric effects of this compound. The drug also increases heart rate, blood pressure, and body temperature.
Advantages and Limitations for Lab Experiments
(2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone has advantages for lab experiments due to its ability to increase the levels of dopamine, norepinephrine, and serotonin in the brain. This allows for the study of the effects of these neurotransmitters on behavior and cognition. However, the drug has limitations due to its potential for abuse and toxicity.
Future Directions
For the study of (2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone include the development of more selective and potent drugs and the exploration of its potential use in the treatment of other neurological disorders.
Synthesis Methods
The synthesis of (2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone involves the condensation of 2,5-dimethyl-3-phenylpyrrolidine with 1,4-dioxane-2-carboxylic acid, followed by reduction with sodium borohydride. The resulting product is purified using column chromatography.
Scientific Research Applications
(2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and cognitive disorders. The drug has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters associated with mood and cognition.
properties
IUPAC Name |
(2,5-dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO3/c1-12-10-15(14-6-4-3-5-7-14)13(2)18(12)17(19)16-11-20-8-9-21-16/h3-7,12-13,15-16H,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWYWOHRYPWOPPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C(N1C(=O)C2COCCO2)C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.